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Compound of Interest

Compound Name: FPI-1523 sodium

Cat. No.: B10861215

Technical Support Center: FPI-1523 Sodium

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides guidance on the stability and optimal storage conditions
for FPI-1523 sodium. The information is designed to help you mitigate common issues and
ensure the integrity of your experiments.

Frequently Asked Questions (FAQs)

Q1: What are the recommended storage conditions for solid FPI-1523 sodium?

Al: For optimal stability, solid FPI-1523 sodium should be stored under controlled conditions. It
is recommended to keep it in a sealed container, protected from moisture and direct sunlight.
Long-term storage at -20°C is advisable for maintaining its integrity for up to three years. For
shorter periods, storage at 4°C is acceptable.

Q2: How should I store FPI-1523 sodium in solution?

A2: Once dissolved, the stability of FPI-1523 sodium is dependent on the solvent and storage
temperature. For aqueous stock solutions, it is recommended to store them at -80°C for up to
six months or at -20°C for up to one month.[1] To prevent degradation, it is crucial to use sealed
containers and avoid repeated freeze-thaw cycles.

Q3: What is the stability of FPI-1523 sodium's parent compound, Avibactam, in solution?
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A3: Studies on Avibactam, the parent compound of FPI-1523, in a 0.9% sodium chloride
solution have shown that its degradation remains below 5% for 10 to 14 days when stored
under refrigeration at 2°C—-8°C.[2] When stored for 14 days at 2°C—-8°C followed by 24 hours at
32°C, the remaining Avibactam was between 83.2% and 93.1%.[3]

Q4: What general precautions should | take when handling FPI-1523 sodium?

A4: FPI-1523 sodium is sensitive to moisture. Therefore, it is important to handle the
compound in a dry and well-ventilated area. Use tightly sealed containers for storage.

Troubleshooting Guide

Issue 1: | am observing unexpected degradation of my FPI-1523 sodium sample.

Possible Cause Troubleshooting Step

Verify that the storage conditions for both solid

and solution forms of FPI-1523 sodium align
Improper Storage with the recommended guidelines (see FAQS).

Ensure containers are properly sealed to

prevent moisture absorption.

Use high-purity, anhydrous solvents for
) preparing solutions. Ensure that the solvents
Contaminated Solvent -
have not been exposed to conditions that could

lead to contamination.

Aliquot stock solutions into smaller, single-use
Repeated Freeze-Thaw Cycles volumes to avoid repeated freezing and

thawing, which can accelerate degradation.

Protect solutions from direct exposure to light by
Exposure to Light using amber vials or by wrapping containers in

aluminum foil.

Issue 2: My experimental results with FPI-1523 sodium are inconsistent.
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Possible Cause Troubleshooting Step

Re-verify the concentration of your stock
Inaccurate Concentration of Stock Solution solution. If possible, use a freshly prepared

solution for critical experiments.

Minimize the time that FPI-1523 sodium
) ] ] solutions are kept at room temperature during
Degradation During Experiment ) )
experimental setup. Prepare solutions

immediately before use if possible.

The stability of FPI-1523 sodium may be pH-
) dependent. Ensure that the pH of your
pH of the Experimental Buffer ) ] )
experimental buffer is controlled and consistent

across experiments.

Data on Storage and Stability

The following tables summarize the recommended storage conditions for FPI-1523 sodium
and the stability of its parent compound, Avibactam.

Table 1: Recommended Storage Conditions for FPI-1523 Sodium

Storage ) ) )
Form Duration Key Considerations
Temperature

_ Room Temperature
Solid ) Short-term May vary elsewhere.
(Continental US)

Sealed storage, away

Solid 4°C Mid-term )
from moisture.[1][2]
] Keep away from direct
Solid -20°C Up to 3 years ) ]
sunlight and moisture.
Sealed storage, away
In Solvent -20°C Up to 1 month )
from moisture.[1]
Sealed storage, away
In Solvent -80°C Up to 6 months

from moisture.[1]

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/product/b10861215?utm_src=pdf-body
https://www.benchchem.com/product/b10861215?utm_src=pdf-body
https://www.medchemexpress.com/fpi-1523-sodium.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC10995722/
https://www.medchemexpress.com/fpi-1523-sodium.html
https://www.medchemexpress.com/fpi-1523-sodium.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10861215?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Troubleshooting & Optimization

Check Availability & Pricing

Table 2: Stability Data for Avibactam Sodium in 0.9% Sodium Chloride Solution

Storage Condition Time Remaining Avibactam (%)
Refrigerated (2°C—-8°C) 10-14 days > 95%
14 days refrigerated (2°C-8°C)
15 days 83.2% - 93.1%
then 24 hours at 32°C
Room Temperature 12 hours Stable
Refrigerated (2°C-8°C) after
24 hours Stable

reconstitution and dilution

Experimental Protocols

Protocol 1: Forced Degradation Study of FPI-1523 Sodium

This protocol outlines a general procedure for conducting a forced degradation study to assess
the stability of FPI-1523 sodium under various stress conditions.

1. Materials:

e FPI-1523 sodium

e High-purity water

e Hydrochloric acid (HCI)

e Sodium hydroxide (NaOH)

» Hydrogen peroxide (H20:2)

o HPLC-grade acetonitrile and methanol

» Phosphate buffer

o UV-Vis spectrophotometer or HPLC system

2. Sample Preparation:

o Prepare a stock solution of FPI-1523 sodium in high-purity water at a known concentration
(e.g., 1 mg/mL).

3. Stress Conditions:
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Acid Hydrolysis: Mix the stock solution with an equal volume of 0.1 M HCI. Incubate at 60°C
for 24 hours.

Base Hydrolysis: Mix the stock solution with an equal volume of 0.1 M NaOH. Incubate at
60°C for 24 hours.

Oxidative Degradation: Mix the stock solution with an equal volume of 3% H202. Store at
room temperature, protected from light, for 24 hours.

Thermal Degradation: Incubate the solid FPI-1523 sodium at 80°C for 48 hours. Also,
incubate the stock solution at 60°C for 48 hours.

Photolytic Degradation: Expose the solid and stock solution to UV light (254 nm) for 48
hours.

. Analysis:

After the incubation period, neutralize the acidic and basic samples.

Dilute all samples to a suitable concentration for analysis.

Analyze the samples using a stability-indicating HPLC method. A reverse-phase C18 column
with a gradient elution of acetonitrile and phosphate buffer is a common starting point.
Monitor the elution profile at a suitable wavelength (e.g., determined by UV-Vis scan).
Calculate the percentage of degradation by comparing the peak area of the intact FPI-1523
sodium in the stressed samples to that of an unstressed control sample.

Visualizations

Click to download full resolution via product page

Caption: Troubleshooting workflow for FPI-1523 sodium stability issues.
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Caption: Plausible degradation pathways for FPI-1523 sodium.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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